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Compound of Interest

Compound Name: Barium hydride (BaH2)

Cat. No.: B083081 Get Quote

This guide provides a comprehensive overview of barium hydride (BaH₂), focusing on its

chemical properties, synthesis, and structure. It is intended for researchers, scientists, and

professionals in drug development and materials science who require detailed technical

information on this compound.

Chemical Identity and Synonyms
Barium hydride is an inorganic compound with the chemical formula BaH₂.[1][2][3] It is

classified as a saline hydride, composed of barium cations (Ba²⁺) and hydride anions (H⁻).

Synonyms:

Barium dihydride[2][4]

Barium hydride (BaH₂)[2][3][4]

Physicochemical Properties
Barium hydride is a white to gray crystalline solid.[1][2] It is highly reactive, particularly with

water and oxygen.[1][5] The key quantitative properties of barium hydride are summarized in

the table below.
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Property Value References

Molecular Formula BaH₂ [1][2][4]

Molar Mass 139.343 g/mol [1][5]

Appearance White to gray crystalline solid [1][5][6]

Density 4.16 g/cm³ [1][6]

Melting Point
675 °C (1247 °F; 948 K)

(decomposes)
[1][6]

Solubility in Water Reacts [1]

Solubility in Organic Solvents Insoluble [2][7]

Standard Enthalpy of

Formation (ΔHf°)
-171 kJ·mol⁻¹ [6]

Standard Entropy (S°) 77 J·mol⁻¹·K⁻¹ [6]

Proton Affinity of Hydride Ion 1675 kJ·mol⁻¹ [6]

Standard Reduction Potential

(H₂/2H⁻)
-2.25 V [6]

Experimental Protocols
The most common method for synthesizing barium hydride is through the direct reaction of

elemental barium with hydrogen gas.[7][8] This section details a typical experimental protocol

for this synthesis.

Objective: To synthesize barium hydride (BaH₂) from elemental barium and hydrogen gas.

Materials:

Barium metal (powder or small pieces for increased surface area)[7]

High-purity hydrogen (H₂) gas

Inert gas (e.g., Argon) for purging
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Reaction vessel (e.g., quartz tube, autoclave)

Tube furnace

Gas flow controllers

Pressure gauge

Procedure:

Preparation of the Reaction Setup:

Place a known quantity of barium metal into the reaction vessel.

Assemble the reaction vessel within the tube furnace.

Connect the gas inlet to the hydrogen and inert gas supplies via flow controllers.

Connect the gas outlet to a proper exhaust or bubbling system to monitor gas flow.

Purging the System:

Before heating, thoroughly purge the reaction system with an inert gas, such as argon, to

remove any residual air and moisture. This is crucial as barium is highly reactive with

oxygen and water.

Reaction Conditions:

Initiate a flow of hydrogen gas into the reaction vessel.

Heat the furnace to the reaction temperature. The direct synthesis is typically conducted at

temperatures ranging from 150°C to 200°C.[1][5][7] Higher temperatures, up to 800°C,

have also been employed in certain protocols.[7]

Maintain a positive pressure of hydrogen gas throughout the reaction. While the reaction

can proceed at atmospheric pressure, applying higher pressures can enhance the rate

and efficiency of the hydrogenation.[7] For instance, deuterated barium hydride has been
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synthesized by sealing barium metal in an autoclave with deuterium gas at a pressure of

27 bar and a temperature of 180°C for 24 hours.[5][7]

Reaction Monitoring and Completion:

The reaction is represented by the equation: Ba + H₂ → BaH₂.[7]

The reaction time can vary depending on the temperature, pressure, and the physical form

of the barium metal. A typical duration can range from several hours to 24 hours.[5][7]

Cooling and Product Recovery:

Once the reaction is complete, cool the system to room temperature under a continuous

flow of hydrogen or an inert gas to prevent re-oxidation of the product.

The resulting barium hydride product, a grayish-white crystalline powder, should be

handled and stored under an inert atmosphere due to its reactivity with air and moisture.[7]

Diagrams
The following diagram illustrates the experimental workflow for the direct synthesis of barium

hydride.
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Caption: Workflow for the direct synthesis of barium hydride from elemental barium and

hydrogen gas.

The following diagram represents the ionic bonding in a formula unit of barium hydride,

showing the transfer of electrons from the barium atom to two hydrogen atoms.
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Caption: Electron transfer from barium to hydrogen atoms forming ionic bonds in barium

hydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083081#barium-hydride-chemical-formula-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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